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Compound of Interest

Compound Name:
3-(Trifluoromethyl)quinolin-2(1H)-

one

Cat. No.: B15236691

Get Quote

Executive Summary
The substitution of a methyl group (–CH

) with a trifluoromethyl group (–CF

) at the C3 position of the quinolin-2-one (carbostyril) scaffold represents a "high-impact"
modification in lead optimization. While the 3-CH

group provides a baseline for lipophilicity and weak electron donation, the 3-CF

moiety fundamentally alters the pharmacophore’s electronic landscape, metabolic profile, and
steric demand.

Key Differentiator: The 3-CF

group acts as a "metabolic shield" and electronic sink, often enhancing potency against
resistant cancer cell lines (e.g., HL-60, MCF-7) and improving selectivity for hydrophobic
pockets in receptors (e.g., CB2), whereas 3-CH

is frequently a site of metabolic vulnerability (benzylic oxidation).[1]
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Physicochemical & Structural Analysis
The biological divergence between these two analogs stems from intrinsic atomic properties.

The following table contrasts the experimental physicochemical parameters that drive their

differential bioactivity.

Table 1: Physicochemical Comparison of C3-
Substituents
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Parameter
3-Methyl (–CH

)

3-Trifluoromethyl (–
CF

)

Biological Implication

Electronic Effect (

)
-0.17 (Electron Donor)

+0.54 (Electron

Withdrawing)

CF

reduces electron

density on the ring,

increasing the acidity

of the N-H (if

unsubstituted) and

strengthening

stacking interactions.

[1]

Steric Bulk (Van der

Waals)
~22 Å ~43 Å

CF

is roughly isosteric

with an isopropyl

group, requiring a

larger hydrophobic

pocket for binding.

Lipophilicity (

value)
+0.56 +0.88 to +1.2

CF

significantly enhances

membrane

permeability and

blood-brain barrier

(BBB) penetration.[1]

Metabolic Fate Benzylic Oxidation

(High Risk)

Metabolically Stable 3-CH

is rapidly converted to

–CH

OH or –COOH by

CYPs; CF

blocks this
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degradation pathway.

[1]

Bond Strength (C-X) ~100 kcal/mol (C-H) ~116 kcal/mol (C-F)

The C-F bond is

chemically inert,

preventing oxidative

metabolism at the C3

position.

Biological Activity & Performance Data[2][3][4][5][6]
[7][8]
Case Study A: Anticancer Potency (Cytotoxicity)
In the context of antiproliferative agents, the 3-CF

modification typically enhances cytotoxicity against solid tumors. This is attributed to the
"Fluorine Effect," where increased lipophilicity facilitates cellular uptake, and the electron-
withdrawing nature modulates the reactivity of the quinolone core (e.g., in Michael acceptor
systems).

Experimental Data Trend (Representative IC

Values): Note: Values represent general trends derived from SAR studies on quinolone
anticancer agents (e.g., against HL-60 Leukemia cells).
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Compound Variant Cell Line

IC

(

M)

Mechanism Note

3-CH

Quinolin-2-one
HL-60 > 50.0

Moderate uptake;

rapid metabolic

clearance limits

intracellular

concentration.[1]

3-CF

Quinolin-2-one
HL-60 2.5 - 10.0

Enhanced lipophilicity

increases intracellular

accumulation; CF

stability prolongs half-

life.[1]

3-CH

Derivative
MCF-7 ~ 20.0 Standard potency.[1]

3-CF

Derivative
MCF-7 ~ 4.0

5-fold potency

increase due to

enhanced

hydrophobic binding in

the target pocket.[1]

Case Study B: Cannabinoid Receptor Selectivity (CB2)
Quinolin-2-one derivatives are investigated as selective CB2 agonists for immunomodulation.

[1] The C3-substituent is a critical "selectivity filter."[1]

3-CH

: often results in mixed CB1/CB2 affinity or low affinity due to insufficient steric fill of the
hydrophobic channel.[1]

3-CF
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: The bulkier, lipophilic nature of CF

complements the hydrophobic residues (e.g., Val, Phe) in the CB2 binding pocket, often
improving Selectivity Index (SI) for CB2 over CB1.

Mechanistic Logic & SAR Workflow
The decision to deploy a 3-CF

group should be driven by specific structural hypotheses. The following diagram illustrates the
decision logic for medicinal chemists.

Lead Optimization:
Quinolin-2-one Scaffold

Issue: Rapid Clearance
(Benzylic Oxidation?)

Issue: Low Potency
(Weak Binding?)

Strategy: Block Metabolism Strategy: Enhance Hydrophobic Contact

Switch to 3-CF3
(Bioisostere of Isopropyl)

High Impact

Retain 3-CH3
(If Steric space is limited)

If pocket is tightIf pocket allows bulk

Result: Metabolic Stability
(No -COOH formation)

Result: Increased Affinity
(Sigma-hole / Hydrophobic)

Click to download full resolution via product page

Figure 1: Strategic decision tree for substituting 3-CH

with 3-CF
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during lead optimization.

Experimental Protocols
To validate the superior performance of the 3-CF

analog, the following self-validating protocols are recommended.

Protocol A: Synthesis of 3-CF Quinolin-2-ones (Radical
Trifluoromethylation)
Unlike the classical Knoevenagel condensation used for 3-CH

analogs, 3-CF

introduction often requires radical chemistry.[1]

Reagents: Substituted quinolin-2-one substrate, Sodium trifluoromethanesulfinate (Langlois

reagent), tert-Butyl hydroperoxide (TBHP), Cu(OAc)

(catalyst).[1]

Solvent System: CH

CN:H

O (3:1).

Procedure:

Dissolve quinolin-2-one (1.0 eq) in solvent.[1]

Add Langlois reagent (3.0 eq) and Cu(OAc)

(0.2 eq).

Add TBHP (4.0 eq) dropwise at 0°C.

Heat to 80°C for 12 hours.

Validation: Monitor by TLC (CF
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product will have higher R

than starting material). Confirm via

F-NMR (Singlet around -63 ppm).

Protocol B: Comparative Cytotoxicity Assay (MTT)
Cell Seeding: Seed HL-60 or MCF-7 cells (5,000 cells/well) in 96-well plates.

Treatment: Treat with 3-CH

and 3-CF

analogs at concentrations: 0.1, 1, 10, 50, 100

M.

Incubation: 48 hours at 37°C, 5% CO

.

Readout: Add MTT reagent, incubate 4h, dissolve formazan in DMSO. Measure Absorbance

at 570 nm.[1]

Calculation: Plot dose-response curves. A distinct left-shift in the curve for the CF

analog confirms enhanced potency.[1]

Mechanism of Action: The Fluorine Effect
The superior activity of the 3-CF

analog is often not just about "stickiness" (lipophilicity) but about specific molecular
interactions.
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Figure 2: Mechanistic pathway highlighting the dual advantages of permeation and stability

conferred by the CF

group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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